Cas no 151736-00-4 (2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
• CAS No: 151736-00-4
• MF: C₁₉H₁₆O₅S
• MW: 356.392344474792
• CID: 5991747
• PubChem ID: 59253778
• Update Time: 2025-11-02

2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
• SCHEMBL10014912
• methyl 6-[(4-methylbenzenesulfonyl)oxy]naphthalene-2-carboxylate
• 151736-00-4
• EN300-37153578

• Inchi： 1S/C19H16O5S/c1-13-3-9-18(10-4-13)25(21,22)24-17-8-7-14-11-16(19(20)23-2)6-5-15(14)12-17/h3-12H,1-2H3
• InChI Key： KZLJGMNYKPEGQB-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(OS(C3=CC=C(C)C=C3)(=O)=O)C=C2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 356.07184478g/mol
• Monoisotopic Mass: 356.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 532.2±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester

Research Brief on 2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester (CAS: 151736-00-4)

In recent years, the compound 2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester (CAS: 151736-00-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its naphthalene core and sulfonyl ester functional group, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 151736-00-4, highlighting its efficient production via a multi-step process involving sulfonylation and esterification. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the study identified key intermediates that could be leveraged for structural optimization to enhance bioavailability and reduce potential toxicity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate inflammatory pathways by inhibiting cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024), suggest that 151736-00-4 could serve as a lead compound for developing novel anti-inflammatory agents. The study also noted its selective inhibition of COX-2 over COX-1, which is critical for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant area of research involves the anticancer properties of 151736-00-4. A preclinical study published in Cancer Research (2023) investigated its effects on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis via the intrinsic mitochondrial pathway and exhibits synergistic effects when combined with conventional chemotherapeutic agents such as cisplatin. These findings underscore its potential as an adjunct therapy in oncology.

Despite these promising results, challenges remain in the clinical translation of 151736-00-4. Pharmacokinetic studies, as reported in Drug Metabolism and Disposition (2024), revealed moderate oral bioavailability and rapid metabolism in liver microsomes. Researchers are currently exploring prodrug strategies and nanoformulations to overcome these limitations and improve its therapeutic efficacy.

In conclusion, 2-Naphthalenecarboxylic acid, 6-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester (CAS: 151736-00-4) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to optimize its pharmacological profile and evaluate its safety and efficacy in clinical trials. The compound's dual anti-inflammatory and anticancer activities position it as a promising candidate for addressing unmet medical needs in these therapeutic areas.